Cas no 68867-17-4 (1,3-benzothiazole-5-carboxylic acid)

1,3-benzothiazole-5-carboxylic acid Properties

Names and Identifiers

• Benzothiazole-5-carboxylic acid
• 1,3-Benzothiazole-5-carboxylic acid
• 5-Benzothiazolecarboxylic Acid
• 3-Fluoro-4-methylpyridine-2-carbonitrile
• C8H5NO2S
• 1,3-benzothiazole-5-carboxylic acid(SALTDATA: FREE)
• benzo[d]thiazole-5-carboxylic acid
• Benzothiazole-5-carboxylicacid
• RBIZQDIIVYJNRS-UHFFFAOYSA-N
• benzo[d]thiazole-5-carboxylicacid
• PubChem10453
• 5-Benzothiazolecarboxylicacid
• 5-Carboxy-1,3-benzothiazole
• benzothiazol-5-ylcarboxylic acid
• 1,3-Benzothiazole-5-carboxylic
• SB
• SY027147
• A9143
• AB29416
• 68867-17-4
• EN300-123358
• F2191-0008
• CHEMBL3596391
• Z1203159514
• CS-D0851
• AM20050491
• benzothiazole-5-carboxylic acid, AldrichCPR
• J-519735
• DTXSID20370737
• AKOS006337760
• SCHEMBL261022
• FT-0647498
• AC-28406
• MFCD06796380
• FS-2678
• DB-029472
• +Expand

• MDL： MFCD06796380
• InChIKey： RBIZQDIIVYJNRS-UHFFFAOYSA-N
• Inchi： 1S/C8H5NO2S/c10-8(11)5-1-2-7-6(3-5)9-4-12-7/h1-4H,(H,10,11)
• SMILES： S1C([H])=NC2C([H])=C(C(=O)O[H])C([H])=C([H])C1=2

Computed Properties

• Exact Mass: 179.00400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 179.004
• Heavy Atom Count: 12
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4

Experimental Properties

• LogP: 1.99450
• PSA: 78.43000
• Refractive Index: 1.732
• Boiling Point: 387.7°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 387.668 °C at 760 mmHg
• Color/Form: Pale yellow crystal powder
• Density: 1.509

1,3-benzothiazole-5-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning

1,3-benzothiazole-5-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%